Cas no 106475-47-2 (Ethyl 2-(methylthio)-4-(phenylamino)pyrimidine-5-carboxylate)
106475-47-2 structure
Product name:Ethyl 2-(methylthio)-4-(phenylamino)pyrimidine-5-carboxylate
Ethyl 2-(methylthio)-4-(phenylamino)pyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(methylthio)-4-(phenylamino)pyrimidine-5-carboxylate
- ethyl 4-anilino-2-(methylsulfanyl)pyrimidine-5-carboxylate
- ethyl 4-anilino-2-methylsulfanylpyrimidine-5-carboxylate
- SR-01000316411
- ethyl 2-(methylsulfanyl)-4-(phenylamino)pyrimidine-5-carboxylate
- STL170146
- AKOS000554739
- SB59944
- Ethyl 2-methylsulfanyl-4-phenylamino-5-pyrimidinecarboxylate
- DA-34407
- HMS1679H12
- BRD-K97478429-001-01-8
- Ethyl2-(methylthio)-4-(phenylamino)pyrimidine-5-carboxylate
- SCHEMBL1313596
- ETHYL 4-ANILINO-2-(METHYLSULFANYL)-5-PYRIMIDINECARBOXYLATE
- 106475-47-2
- NSC165273
- F70684
- Oprea1_701593
- Oprea1_356430
- KHSBXCCTANEKRH-UHFFFAOYSA-N
- SR-01000316411-1
- CS-0335487
- DTXSID50304282
- NSC-165273
- MFCD00299035
-
- Inchi： InChI=1S/C14H15N3O2S/c1-3-19-13(18)11-9-15-14(20-2)17-12(11)16-10-7-5-4-6-8-10/h4-9H,3H2,1-2H3,(H,15,16,17)
- InChI Key： KHSBXCCTANEKRH-UHFFFAOYSA-N
- SMILES： CCOC(=O)C1=CN=C(NC1=NC2=CC=CC=C2)SC
Computed Properties
- Exact Mass: 289.08849790g/mol
- Monoisotopic Mass: 289.08849790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 89.4Ų
Ethyl 2-(methylthio)-4-(phenylamino)pyrimidine-5-carboxylate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM164609-1g |
ethyl 2-(methylthio)-4-(phenylamino)pyrimidine-5-carboxylate |
106475-47-2 | 95% | 1g |
$628 | 2023-02-19 | |
| abcr | AB592632-250mg |
Ethyl 2-(methylthio)-4-(phenylamino)pyrimidine-5-carboxylate; . |
106475-47-2 | 250mg |
€560.00 | 2024-07-20 | ||
| Chemenu | CM164609-1g |
ethyl 2-(methylthio)-4-(phenylamino)pyrimidine-5-carboxylate |
106475-47-2 | 95% | 1g |
$729 | 2021-08-05 | |
| abcr | AB592632-1g |
Ethyl 2-(methylthio)-4-(phenylamino)pyrimidine-5-carboxylate; . |
106475-47-2 | 1g |
€1070.00 | 2024-07-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1406157-1g |
Ethyl 2-(methylthio)-4-(phenylamino)pyrimidine-5-carboxylate |
106475-47-2 | 95+% | 1g |
￥5714.00 | 2024-08-09 | |
| Alichem | A089000136-1g |
Ethyl 2-(methylthio)-4-(phenylamino)pyrimidine-5-carboxylate |
106475-47-2 | 95% | 1g |
$640.56 | 2023-09-04 | |
| abcr | AB592632-100mg |
Ethyl 2-(methylthio)-4-(phenylamino)pyrimidine-5-carboxylate; . |
106475-47-2 | 100mg |
€363.90 | 2024-07-20 |
Ethyl 2-(methylthio)-4-(phenylamino)pyrimidine-5-carboxylate Related Literature
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Shau-Hua Ueng,Sheng-Yao Hsueh,Chien-Chen Lai,Yi-Hung Liu,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2008, 817-819
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Kai Zheng,Chang He,Zhao Zhang,Hassan Traboulsi,Javed Mazher,Ali Trabolsi,Lei Fang,Mark A. Olson Polym. Chem., 2020,11, 1806-1819
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Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
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Andrei Palii,Boris Tsukerblat,Sophia Klokishner,Kim R. Dunbar,Juan M. Clemente-Juan,Eugenio Coronado Chem. Soc. Rev., 2011,40, 3130-3156
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:106475-47-2)Ethyl 2-(methylthio)-4-(phenylamino)pyrimidine-5-carboxylate
Purity:99%
Quantity:1g
Price ($):571